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Compound of Interest

Compound Name: CNQX

Cat. No.: B013957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the aqueous solubility of CNQX
disodium salt and a comprehensive protocol for its preparation. CNQX (6-cyano-7-

nitroquinoxaline-2,3-dione) disodium salt is a potent, competitive antagonist of AMPA and

kainate receptors, making it a critical tool in neuroscience research.[1][2][3] It is a more water-

soluble form of CNQX, facilitating its use in aqueous solutions for in vitro and in vivo studies.[2]

Quantitative Solubility Data
The solubility of CNQX disodium salt in water can vary slightly between suppliers, likely due to

minor differences in the degree of hydration of the solid material. The following table

summarizes the reported aqueous solubility data from various commercial suppliers.
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Supplier
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

R&D Systems 10 mM 2.76 mg/mL

Abcam 25 mM 6.9 mg/mL

Tocris Bioscience 10 mM 2.76 mg/mL

Hello Bio 20 mM 5.52 mg/mL

Based on adding 1ml

of water to 20µmol of

product.

Sigma-Aldrich > 7.24 mM > 2 mg/mL Warmed solution.

Experimental Protocols
Protocol for Preparation of a 10 mM Aqueous Stock
Solution of CNQX Disodium Salt
This protocol describes the preparation of a 10 mM stock solution of CNQX disodium salt in

water.

Materials:

CNQX disodium salt (anhydrous M.Wt: 276.12 g/mol )[2]

Nuclease-free water

Vortex mixer

0.22 µm sterile syringe filter

Sterile microcentrifuge tubes or vials

Procedure:

Determine the required mass: Calculate the mass of CNQX disodium salt needed to prepare

the desired volume of a 10 mM solution. For example, to prepare 1 mL of a 10 mM stock
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solution, you will need 2.76 mg of CNQX disodium salt (assuming an anhydrous molecular

weight of 276.12 g/mol ). Always refer to the batch-specific molecular weight provided on the

product vial or Certificate of Analysis.[2]

Weigh the compound: Carefully weigh the calculated amount of CNQX disodium salt.

Dissolution: Add the appropriate volume of nuclease-free water to the weighed CNQX
disodium salt.

Mixing: Vortex the solution until the CNQX disodium salt is completely dissolved. The

solution should be clear. Gentle warming may be used to aid dissolution if necessary.

Sterile Filtration: To ensure the solution is sterile for cell culture or in vivo applications, pass it

through a 0.22 µm sterile syringe filter into a sterile container.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or vials to avoid repeated freeze-thaw cycles.[3] Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[3]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the preparation of an aqueous solution of

CNQX disodium salt.
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Caption: Workflow for preparing a sterile aqueous solution of CNQX disodium salt.

Signaling Pathway
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CNQX disodium salt acts as a competitive antagonist at AMPA and kainate receptors, which

are ionotropic glutamate receptors. By blocking these receptors, CNQX prevents the influx of

cations (primarily Na⁺ and Ca²⁺) into the postsynaptic neuron, thereby inhibiting excitatory

neurotransmission.
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Caption: CNQX disodium salt blocks AMPA/kainate receptors, inhibiting excitatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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